Cas no 3079-30-9 (Dodecyl methyl sulfoxide)

• Product Name: Dodecyl methyl sulfoxide
• CAS No: 3079-30-9
• MF: C₁₃H₂₈OS
• MW: 232.42582321167
• MDL: MFCD02326311
• CID: 306426
• PubChem ID: 24883126
• Update Time: 2025-11-05

Dodecyl methyl sulfoxide Chemical and Physical Properties

Names and Identifiers

• Dodecane,1-(methylsulfinyl)-
• Dodecyl methyl sulfoxide
• 1-methylsulfinyldodecane
• 1-methanesulfinyl-dodecane
• dodecyl-methyl sulfoxide
• Dodecyl-methyl-sulfoxid
• Sulfoxide,dodecyl methyl
• Methyl dodecyl sulfoxide
• Methyl lauryl sulfoxide
• Methyl n-dodecyl sulfoxide
• n-Dodecyl methyl sulfoxide
• 1-(Methylsulfinyl)dodecane #
• J-650229
• AMY202100068
• J-650018
• 1-(Methanesulfinyl)dodecane
• D70250
• Dodecane, 1-(methylsulfinyl)-
• Sulfoxide, dodecyl methyl
• CS-W010351
• SY287717
• C13H28OS
• 1-(Methylsulfinyl)dodecane
• CJPDBKNETSCHCH-UHFFFAOYSA-N
• CHEMBL1782215
• AS-59711
• MFCD02326311
• A876095
• SCHEMBL313076
• AKOS015912582
• EINECS 221-369-6
• NS00046398
• 1-(Methylsulphinyl)dodecane
• Dodecyl methyl sulfoxide, 98%
• DTXSID00952994
• 3079-30-9
• 1-methanesulfinyldodecane
• DODECYLMETHYLSULFOXIDE
• DB-216185

• MDL： MFCD02326311
• Inchi： 1S/C13H28OS/c1-3-4-5-6-7-8-9-10-11-12-13-15(2)14/h3-13H2,1-2H3
• InChI Key： CJPDBKNETSCHCH-UHFFFAOYSA-N
• SMILES： S(C)(CCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 232.18600
• Monoisotopic Mass: 232.186086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 11
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.9
• Topological Polar Surface Area: 36.3

Experimental Properties

• Color/Form: Not available
• Density: 0.920±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 59-63 °C (lit.)
• Boiling Point: 356.1±11.0 °C at 760 mmHg
• Flash Point: 169.2±19.3 °C
• Refractive Index: 1.475
• Solubility: Very slightly soluble (0.35 g/l) (25 º C),
• PSA: 36.28000
• LogP: 5.15150
• Solubility: Not available
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Dodecyl methyl sulfoxide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Storage Condition：(BD126787)

Related Categories

• Other Chemical Reagents

Additional information on Dodecyl methyl sulfoxide

Comprehensive Guide to Dodecyl methyl sulfoxide (CAS No. 3079-30-9): Properties, Applications, and Industry Insights

Dodecyl methyl sulfoxide (CAS No. 3079-30-9) is a specialized organic compound widely recognized for its unique physicochemical properties and versatile applications across multiple industries. As a sulfoxide derivative, it combines the hydrophobic dodecyl chain with the polar methyl sulfoxide group, making it an effective solvent, surfactant, and reaction intermediate. This article delves into its molecular structure, industrial uses, and emerging trends, addressing common queries such as "Dodecyl methyl sulfoxide solubility" and "3079-30-9 safety data."

The compound’s molecular formula, C₁₃H₂₈OS, highlights its amphiphilic nature, enabling it to dissolve both polar and non-polar substances. Researchers frequently search for "Dodecyl methyl sulfoxide vs. DMSO" to compare its properties with dimethyl sulfoxide (DMSO). While both share a sulfoxide functional group, Dodecyl methyl sulfoxide offers enhanced lipid solubility due to its long alkyl chain, making it preferable in formulations requiring controlled hydrophobicity.

In the pharmaceutical sector, Dodecyl methyl sulfoxide (CAS 3079-30-9) is explored as a penetration enhancer in transdermal drug delivery systems. Its ability to disrupt stratum corneum lipids aligns with trending topics like "non-invasive drug delivery" and "biocompatible solvents." Recent studies also investigate its role in stabilizing protein formulations, a hot topic in biopharmaceutical development.

Industrial applications of 3079-30-9 span agrochemicals, where it acts as a co-solvent for pesticides, and electronics, where it aids in photoresist stripping. Searches for "green solvents in electronics" and "sustainable surfactants" underscore the demand for eco-friendly alternatives, positioning Dodecyl methyl sulfoxide as a candidate due to its lower toxicity profile compared to traditional halogenated solvents.

Environmental and safety considerations are critical for users researching "CAS 3079-30-9 biodegradability." While the compound exhibits moderate persistence, its degradation pathways are under study to align with global "green chemistry" initiatives. Regulatory databases like EPA and ECHA provide guidelines for safe handling, addressing queries on "Dodecyl methyl sulfoxide storage."

Innovations in nanotechnology have further expanded the utility of Dodecyl methyl sulfoxide. Its role in synthesizing lipid nanoparticles (LNPs) for mRNA vaccines—a trending topic since the COVID-19 pandemic—highlights its relevance in cutting-edge research. Keywords like "nanocarrier formulation" and "3079-30-9 in drug encapsulation" reflect this intersection.

For analytical chemists, 3079-30-9 serves as a reference standard in chromatographic methods. FAQs such as "HPLC purity of Dodecyl methyl sulfoxide" or "GC-MS detection" are common, emphasizing the need for high-purity grades. Suppliers often provide technical data sheets detailing parameters like refractive index (1.47–1.48) and density (0.95–0.98 g/cm³).

Market trends indicate growing demand for Dodecyl methyl sulfoxide in Asia-Pacific regions, driven by expanding pharmaceutical and agrochemical industries. Searches for "CAS 3079-30-9 suppliers" and "bulk pricing" correlate with this surge. Custom synthesis services also cater to R&D needs, particularly for derivatives with modified alkyl chain lengths.

In conclusion, Dodecyl methyl sulfoxide (CAS No. 3079-30-9) bridges fundamental chemistry and applied sciences, addressing contemporary challenges in sustainability and advanced materials. Its multifaceted applications—from drug delivery to green manufacturing—ensure its continued relevance in scientific and industrial discourse.